86-35-1

Ethotoin

In Stock

• CAS RN:
• 86-35-1

• Formula:
• C11H12N2O2

• InChI:
• InChI=1S/C11H12N2O2/c1-2-13-10(14)9(12-11(13)15)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,12,15)

• InChIKey:
• SZQIFWWUIBRPBZ-UHFFFAOYSA-N

• Ethotoin is a hydantoin anticonvulsant. It shortens the duration of the tonic extensor aspect of seizures induced by maximal electroshock in rats when administered at doses ranging from 500-1,000 mg/kg. It also decreases the duration of the tonic phase of seizures at a dose of 1,000 mg/kg but does not affect the duration of the clonic phase at any dose. Ethotoin (20 mg/kg, i.p.) decreases serum cholesterol and triglyceride concentrations in mice to 67 and 60%, respectively, of control after 16 days of treatment. Formulations containing ethotoin have been used in the treatment of tonic-clonic and complex partial seizures.
  Ethotoin is a hydantoin anticonvulsant with anti-epileptic activity. The mechanism of action is not completely known, but is thought to be fairly similar to phenytoin. Ethotoin influences synaptic transmission by altering sodium and calcium ion influx acro...

3-Azabicyclo[3.1.1]heptane

In Stock

• CAS RN:
• 286-35-1

• Formula:
• C6H11N

• InChI:
• InChI=1S/C6H11N/c1-5-2-6(1)4-7-3-5/h5-7H,1-4H2

• InChIKey:
• PWVHZVWNAGLZFH-UHFFFAOYSA-N

• 3-Azabicyclo[3.1.1]heptane is a useful research compound. Its molecular formula is C6H11N and its molecular weight is 97.16 g/mol. The purity is usually 95%.

3,5-Bis(trifluoromethyl)phenylhydrazine

In Stock

• CAS RN:
• 886-35-1

• Formula:
• C8H6F6N2

• InChI:
• InChI=1S/C8H6F6N2/c9-7(10,11)4-1-5(8(12,13)14)3-6(2-4)16-15/h1-3,16H,15H2

• InChIKey:
• OULWACKZBGBRNT-UHFFFAOYSA-N

• 3,5-Bis(trifluoromethyl)phenylhydrazine is a useful research compound. Its molecular formula is C8H6F6N2 and its molecular weight is 244.14 g/mol. The purity is usually 95%.

Daphnetin

In Stock

• CAS RN:
• 486-35-1

• Formula:
• C9H6O4

• InChI:
• InChI=1S/C9H6O4/c10-6-3-1-5-2-4-7(11)13-9(5)8(6)12/h1-4,10,12H

• InChIKey:
• ATEFPOUAMCWAQS-UHFFFAOYSA-N

• Protein kinase inhibitor (IC50 values are 7.67, 9.33 and 25.01 μM for EGFR, PKA and PKC respectively). Inhibits EGFR competitively to ATP and non-competitively to the peptide substrate. Coumarin derivative. Shows analgesic, antimalarial, antiarthritic, and antipyretic effects in vivo.
  Daphnetin is a coumarin derivative that has been isolated from plants of the genus Daphne and has diverse biological activities, including kinase inhibitory, anti-proliferative, and antioxidative properties. It inhibits the EGF receptor (EGFR), PKA, and PKC (IC50s = 7.67, 9.33, and 25.01 µM, respectively, in kinase assays) and inhibits cell proliferation (IC50 = 73 µM) and reduces cyclin D1 levels in MCF-7 breast carcinoma cells. Daphnetin (5 and 10 µg/ml) decreases the generation of reactive oxygen species (ROS) and production of malondialdehyde (MDA) and increases superoxide dismutase (...

3-chloromethyl-5,6-dihydro-2H-pyran

• CAS RN:
• 97986-35-1

• Formula:
• C6H9ClO

• InChI:
• InChI=1S/C6H9ClO/c7-4-6-2-1-3-8-5-6/h2H,1,3-5H2

• InChIKey:
• FZNORVZNZXGAMJ-UHFFFAOYSA-N

• 3-chloromethyl-5,6-dihydro-2H-pyran is a useful research compound. Its molecular formula is C6H9ClO and its molecular weight is 132.59 g/mol. The purity is usually 95%.

Ethyl 3-aminobenzofuran-2-carboxylate

In Stock

• CAS RN:
• 39786-35-1

• Formula:
• C11H11NO3

• InChI:
• InChI=1S/C11H11NO3/c1-2-14-11(13)10-9(12)7-5-3-4-6-8(7)15-10/h3-6H,2,12H2,1H3

• InChIKey:
• PWOARNMOPCOJEV-UHFFFAOYSA-N

• Ethyl 3-aminobenzofuran-2-carboxylate is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.

Combivir

In Stock

• CAS RN:
• 92586-35-1

• Formula:
• C10H16N5O13P3

• InChI:
• InChI=1S/C10H16N5O13P3/c1-5-3-15(10(17)12-9(5)16)8-2-6(13-14-11)7(26-8)4-25-30(21,22)28-31(23,24)27-29(18,19)20/h3,6-8H,2,4H2,1H3,(H,21,22)(H,23,24)(H,12,16,17)(H2,18,19,20)/t6-,7+,8+/m0/s1

• InChIKey:
• GLWHPRRGGYLLRV-XLPZGREQSA-N

• Combivir, also known as Combivir, is a useful research compound. Its molecular formula is C10H16N5O13P3 and its molecular weight is 507.18 g/mol. The purity is usually 95%.

Ethyl 4-(4-ethylphenyl)-2,4-dioxobutanoate

In Stock

• CAS RN:
• 741286-35-1

• Formula:
• C14H16O4

• InChI:
• InChI=1S/C14H16O4/c1-3-10-5-7-11(8-6-10)12(15)9-13(16)14(17)18-4-2/h5-8H,3-4,9H2,1-2H3

• InChIKey:
• SXHUDVZXCCWQGD-UHFFFAOYSA-N

• Ethyl 4-(4-ethylphenyl)-2,4-dioxobutanoate is a useful research compound. Its molecular formula is C14H16O4 and its molecular weight is 248.278. The purity is usually 95%.

4-[3,5-bis(trifluoromethyl)phenoxy]benzoic Acid

In Stock

• CAS RN:
• 762286-35-1

• Formula:
• C15H8F6O3

• InChI:
• InChI=1S/C15H8F6O3/c16-14(17,18)9-5-10(15(19,20)21)7-12(6-9)24-11-3-1-8(2-4-11)13(22)23/h1-7H,(H,22,23)

• InChIKey:
• WJKKJJXROCHBMA-UHFFFAOYSA-N

• 4-[3,5-bis(trifluoromethyl)phenoxy]benzoic Acid is a useful research compound. Its molecular formula is C15H8F6O3 and its molecular weight is 350.21 g/mol. The purity is usually 95%.

N1-ethyl-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872986-35-1

• Formula:
• C17H25N3O6S

• InChI:
• InChI=1S/C17H25N3O6S/c1-4-18-16(21)17(22)19-11-15-20(8-5-9-26-15)27(23,24)13-6-7-14(25-3)12(2)10-13/h6-7,10,15H,4-5,8-9,11H2,1-3H3,(H,18,21)(H,19,22)

• InChIKey:
• PJBPAGOVZDPSJE-UHFFFAOYSA-N

• N1-ethyl-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H25N3O6S and its molecular weight is 399.46. The purity is usually 95%.

3-(2-Acetoxybenzoyl)-2-chloropyridine

In Stock

• CAS RN:
• 898786-35-1

• Formula:
• C14H10ClNO3

• InChI:
• InChI=1S/C14H10ClNO3/c1-9(17)19-12-7-3-2-5-10(12)13(18)11-6-4-8-16-14(11)15/h2-8H,1H3

• InChIKey:
• GUQVGUSREDHOFH-UHFFFAOYSA-N

• 3-(2-Acetoxybenzoyl)-2-chloropyridine is a useful research compound. Its molecular formula is C14H10ClNO3 and its molecular weight is 275.68 g/mol. The purity is usually 95%.

(R)-tert-Butyl 2-(1,3-dioxoisoindolin-2-yloxy)-4-methylpentanoate

In Stock

• CAS RN:
• 380886-35-1

• Formula:
• C18H23NO5

• InChI:
• InChI=1S/C18H23NO5/c1-11(2)10-14(17(22)23-18(3,4)5)24-19-15(20)12-8-6-7-9-13(12)16(19)21/h6-9,11,14H,10H2,1-5H3/t14-/m1/s1

• InChIKey:
• NQEZGZLEHAIRFB-CQSZACIVSA-N

• (R)-tert-Butyl 2-(1,3-dioxoisoindolin-2-yloxy)-4-methylpentanoate is a useful research compound. Its molecular formula is C18H23NO5 and its molecular weight is 333.4 g/mol. The purity is usually 95%.

N-[(3-bromophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-2-(4-methylphenoxy)acetamide

• CAS RN:
• 877786-35-1

• Formula:
• C20H22BrNO4S

• InChI:
• InChI=1S/C20H22BrNO4S/c1-15-5-7-19(8-6-15)26-13-20(23)22(18-9-10-27(24,25)14-18)12-16-3-2-4-17(21)11-16/h2-8,11,18H,9-10,12-14H2,1H3

• InChIKey:
• OEOPLGFMMJTPRM-UHFFFAOYSA-N

• N-[(3-bromophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-2-(4-methylphenoxy)acetamide is a useful research compound. Its molecular formula is C20H22BrNO4S and its molecular weight is 452.4g/mol. The purity is usually 95%.

N-(3,4-dimethylphenyl)-3-phenylpyrrolidine-1-carboxamide

In Stock

• CAS RN:
• 898186-35-1

• Formula:
• C19H22N2O

• InChI:
• InChI=1S/C19H22N2O/c1-14-8-9-18(12-15(14)2)20-19(22)21-11-10-17(13-21)16-6-4-3-5-7-16/h3-9,12,17H,10-11,13H2,1-2H3,(H,20,22)

• InChIKey:
• ZSPSSVQJUNQFLX-UHFFFAOYSA-N

• N-(3,4-dimethylphenyl)-3-phenylpyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C19H22N2O and its molecular weight is 294.398. The purity is usually 95%.

2,3-Difluoro-5-iodopyridine

In Stock

• CAS RN:
• 851386-35-1

• Formula:
• C5H2F2IN

• InChI:
• InChI=1S/C5H2F2IN/c6-4-1-3(8)2-9-5(4)7/h1-2H

• InChIKey:
• ZNLTYQPDGSUUGG-UHFFFAOYSA-N

• 2,3-Difluoro-5-iodopyridine is a useful research compound. Its molecular formula is C5H2F2IN and its molecular weight is 240.98 g/mol. The purity is usually 95%.

1-(3-Bromo-5-methylpyridin-2-yl)piperazine

In Stock

• CAS RN:
• 1187386-35-1

• Formula:
• C10H14BrN3

• InChI:
• InChI=1S/C10H14BrN3/c1-8-6-9(11)10(13-7-8)14-4-2-12-3-5-14/h6-7,12H,2-5H2,1H3

• InChIKey:
• KSLBPFNANUOETD-UHFFFAOYSA-N

• 1-(3-Bromo-5-methylpyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C10H14BrN3 and its molecular weight is 256.14 g/mol. The purity is usually 95%.

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazolidine-4-carboxylic acid

In Stock

• CAS RN:
• 1218686-35-1

• Formula:
• C11H17N3O2S

• InChI:
• InChI=1S/C11H17N3O2S/c1-4-14-7(3)9(6(2)13-14)10-12-8(5-17-10)11(15)16/h8,10,12H,4-5H2,1-3H3,(H,15,16)

• InChIKey:
• XTLKSRMOLPDKMM-UHFFFAOYSA-N

• 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H17N3O2S and its molecular weight is 255.34 g/mol. The purity is usually 95%.

2-{2-[4-(3-nitrophenyl)piperazin-1-yl]ethyl}-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one

In Stock

• CAS RN:
• 1263386-35-1

• Formula:
• C19H21N5O4

• InChI:
• InChI=1S/C19H21N5O4/c25-19-17(28-16-5-2-7-20-18(16)21-19)6-8-22-9-11-23(12-10-22)14-3-1-4-15(13-14)24(26)27/h1-5,7,13,17H,6,8-12H2,(H,20,21,25)

• InChIKey:
• AFHVZMLLQIGOIT-UHFFFAOYSA-N

• 2-{2-[4-(3-nitrophenyl)piperazin-1-yl]ethyl}-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.

5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one

In Stock

• CAS RN:
• 1446786-35-1

• Formula:
• C12H16N4O

• InChI:
• InChI=1S/C12H16N4O/c1-15-4-6-16(7-5-15)9-2-3-10-11(8-9)14-12(17)13-10/h2-3,8H,4-7H2,1H3,(H2,13,14,17)

• InChIKey:
• ILDCPXADUXOZHP-UHFFFAOYSA-N

• 5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one is a useful research compound. Its molecular formula is C12H16N4O and its molecular weight is 232.28 g/mol. The purity is usually 95%.

Chloro(4-cyanophenyl){(R)-1-[(S)-2-(dicyclohexylphosphino)ferrocenyl]ethyl (dicyclohexylphosphine)}nickel(II)

In Stock

• CAS RN:
• 2049086-35-1

• Formula:
• C43H70ClFeNNiP2-

• InChI:
• InChI=1S/C31H56P2.C7H4N.C5H10.ClH.Fe.Ni/c1-25(32(26-15-6-2-7-16-26)27-17-8-3-9-18-27)30-23-14-24-31(30)33(28-19-10-4-11-20-28)29-21-12-5-13-22-29;8-6-7-4-2-1-3-5-7;1-2-4-5-3-1;;;/h25-31H,2-24H2,1H3;2-5H;1-5H2;1H;;/q;-1;;;;+1/p-1/t25-,30?,31?;;;;;/m1...../s1

• InChIKey:
• ZZLLCGYSMDLEBP-BAEAESNCSA-M

• Chloro(4-cyanophenyl){(R)-1-[(S)-2-(dicyclohexylphosphino)ferrocenyl]ethyl (dicyclohexylphosphine)}nickel(II) is a useful research compound. Its molecular formula is C43H70ClFeNNiP2- and its molecular weight is 813.0 g/mol. The purity is usually 95%.

N-[1-(4-Fluorophenyl)butan-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361886-35-1

• Formula:
• C19H25FN2O2

• InChI:
• InChI=1S/C19H25FN2O2/c1-3-17(13-14-5-7-16(20)8-6-14)21-19(24)15-9-11-22(12-10-15)18(23)4-2/h4-8,15,17H,2-3,9-13H2,1H3,(H,21,24)

• InChIKey:
• UOJJHGKLNXJOSV-UHFFFAOYSA-N

• N-[1-(4-Fluorophenyl)butan-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H25FN2O2 and its molecular weight is 332.419. The purity is usually 95%.

N-(2-Chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 2379986-35-1

• Formula:
• C18H21ClN4O2

• InChI:
• InChI=1S/C18H21ClN4O2/c1-13-6-7-17(22-21-13)25-12-14-8-10-23(11-9-14)18(24)20-16-5-3-2-4-15(16)19/h2-7,14H,8-12H2,1H3,(H,20,24)

• InChIKey:
• RGHWMUHXTXCOCD-UHFFFAOYSA-N

• N-(2-Chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxymethyl]piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H21ClN4O2 and its molecular weight is 360.84. The purity is usually 95%.

Tert-butyl 4-((2-(1-(tert-butoxycarbonyl)piperidin-4-yloxy))-6-methyl-pyrimidin-4-yloxy)piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 1289386-35-1

• Formula:
• C25H40N4O6

• InChI:
• InChI=1S/C25H40N4O6/c1-17-16-20(32-18-8-12-28(13-9-18)22(30)34-24(2,3)4)27-21(26-17)33-19-10-14-29(15-11-19)23(31)35-25(5,6)7/h16,18-19H,8-15H2,1-7H3

• InChIKey:
• NRBWQIIJRBKUCD-UHFFFAOYSA-N

• Tert-butyl 4-((2-(1-(tert-butoxycarbonyl)piperidin-4-yloxy))-6-methyl-pyrimidin-4-yloxy)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C25H40N4O6 and its molecular weight is 492.6 g/mol. The purity is usually 95%.